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Compound of Interest

Compound Name: Tinofedrine

CAS No.: 66788-41-8

Cat. No.: B1229409

Get Quote

Introduction & Scientific Rationale
Tinofedrine hydrochloride (developmental code D-8955, proposed brand Novocebrin) is a

sympathomimetic amine and potent cerebral vasodilator ([1]). Pharmacologically, it acts via

beta-adrenergic stimulation to increase cardiac output and enhance regional cerebral blood

flow, making it a critical compound of interest in preclinical models of cerebrovascular

insufficiency and multi-infarct dementia ([2]).

Despite its formulation as a hydrochloride salt, the preparation of stable, high-concentration

aqueous solutions of Tinofedrine HCl presents significant physicochemical challenges. The

molecule features a secondary amine, but its hydrophilicity is heavily offset by bulky, lipophilic

functional groups—specifically, two thiophene rings and a phenyl moiety ([3]).

Mechanistic Causality in Formulation Design:

pH Optimization: The secondary amine has an estimated pKa of ~9.0. To maintain the active

pharmaceutical ingredient (API) in its fully ionized, water-soluble state, the aqueous vehicle
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must be buffered to a slightly acidic pH (4.0–5.5). Using basic or neutral pH will cause the

hydrophobic free base to precipitate.

Common-Ion Effect Avoidance: Adjusting pH with concentrated Hydrochloric Acid (HCl)

should be strictly avoided. Excess chloride ions can suppress the solubility of the

Tinofedrine hydrochloride salt via the common-ion effect. Acetate or citrate buffers are

preferred.

Complexation for High Doses: For concentrations exceeding 5 mg/mL, the intrinsic aqueous

solubility of the salt is often insufficient. The use of Hydroxypropyl-β-cyclodextrin (HP-β-CD)

provides a hydrophobic cavity that encapsulates the dithienyl groups, dramatically increasing

apparent solubility without the use of harsh organic solvents.

Physicochemical Profiling
Understanding the quantitative parameters of Tinofedrine HCl is essential for predicting its

behavior in aqueous media[3].

Property Value Formulation Implication

Chemical Name

(1R,2S)-2-[3,3-di(thiophen-3-

yl)prop-2-enylamino]-1-

phenylpropan-1-ol HCl

Bulky hydrophobic rings

necessitate solubility

enhancement at high doses.

Molecular Formula C₂₀H₂₂ClNOS₂

Contains oxidizable sulfur;

avoid prolonged light/heat

exposure.

Molecular Weight 392.0 g/mol

Moderate size; suitable for

cyclodextrin inclusion

complexation.

Target Aqueous pH 4.0 – 5.5

Required to maintain

protonation of the secondary

amine.

Formulation Workflow
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Figure 1: Decision matrix for formulating Tinofedrine HCl aqueous solutions by concentration.
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Experimental Protocols
Protocol A: Direct Aqueous Dissolution (Low
Concentration, ≤ 5 mg/mL)
Objective: Preparation of standard aqueous solutions for in vitro assays or low-dose in vivo

administration. Causality Focus: Utilizes a 0.1 M Sodium Acetate buffer to maintain a stable pH

of 4.5, ensuring full protonation of the secondary amine while avoiding the chloride common-

ion effect.

Step-by-Step Methodology:

Vehicle Preparation: Prepare a 0.1 M Sodium Acetate buffer in ultra-pure water. Adjust the

pH to 4.5 using dilute Acetic Acid.

Validation: Verify pH using a calibrated pH meter; a stable acidic environment is critical to

prevent free-base precipitation.

API Weighing: Accurately weigh the required amount of Tinofedrine HCl (e.g., 5.0 mg for a 1

mL solution) using an analytical microbalance.

Dissolution: Slowly add the API to the buffer under continuous magnetic stirring (400 RPM)

at ambient temperature (20-25°C).

Energy Input: If visible particulates remain after 15 minutes, apply mild bath sonication for 5–

10 minutes.

Causality: Sonication provides the necessary acoustic energy to overcome the crystal

lattice energy of the hydrophobic dithienyl domains.

Sterile Filtration & QC: Filter the solution through a 0.22 µm Polyethersulfone (PES) syringe

filter.

Causality: PES is selected over Nylon to minimize non-specific binding of the lipophilic API

to the membrane.

Validation: Inspect the filtrate against a dark background with a laser pointer; the absence

of a Tyndall effect confirms a true solution rather than a colloidal suspension.
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Protocol B: Cyclodextrin-Mediated Solubilization (High
Concentration, > 5 mg/mL)
Objective: Preparation of concentrated solutions (up to 20 mg/mL) for high-dose efficacy or

pharmacokinetic studies. Causality Focus: HP-β-CD creates a hydrophilic exterior and a

hydrophobic cavity, forming an inclusion complex with Tinofedrine's bulky thiophene/phenyl

rings, bypassing the intrinsic solubility limits of the aqueous vehicle.

Step-by-Step Methodology:

Excipient Preparation: Dissolve Hydroxypropyl-β-cyclodextrin (HP-β-CD) in ultra-pure water

to create a 20% (w/v) vehicle. Stir until completely clear.

API Addition: Add Tinofedrine HCl in small aliquots to the vortexing cyclodextrin solution to

prevent localized clumping.

Equilibration: Allow the mixture to stir continuously for 2 to 4 hours at room temperature.

Causality: Inclusion complexation is an equilibrium-driven process; sufficient time must be

allowed for the API molecules to partition into the cyclodextrin cavities.

pH Adjustment: Check the final pH. If it drops below 4.0, adjust dropwise with 0.1 N NaOH to

reach a physiological tolerance range (pH 4.5–5.5) without risking precipitation.

Filtration & Storage: Pass through a 0.22 µm PES filter. Store at 4°C protected from light to

prevent potential photo-oxidation of the thiophene rings.

Data Presentation: Solubilization Summary
The following table summarizes the expected solubility limits based on the chosen aqueous

vehicle system:
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Formulation
Strategy

Vehicle
Composition

Target pH
Estimated Max
Concentration

Primary
Solubilization
Mechanism

Direct

Dissolution

0.1 M Sodium

Acetate Buffer
4.5 ~ 5.0 mg/mL

Ionization of

secondary amine

Co-Solvent

Addition

10% Ethanol in

Water
5.0 ~ 8.0 mg/mL

Reduction of

dielectric

constant

Complexation
20% (w/v) HP-β-

CD in Water
5.0 > 20.0 mg/mL

Hydrophobic

cavity inclusion
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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